Benzo[c][1,2,5]thiadiazol-5-yl(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H21N5O2S/c1-14-5-2-3-7-17(14)21-23-20(29-24-21)11-15-6-4-10-27(13-15)22(28)16-8-9-18-19(12-16)26-30-25-18/h2-3,5,7-9,12,15H,4,6,10-11,13H2,1H3
• InChI Key: HBWUZNHNGYJAIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C22H21N5O2S
• Molecular Weight: 419.5 g/mol

Description

Benzo[c][1,2,5]thiadiazol-5-yl(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H21N5O2S and its molecular weight is 419.5. The purity is usually 95%.
BenchChem offers high-quality Benzo[c][1,2,5]thiadiazol-5-yl(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[c][1,2,5]thiadiazol-5-yl(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Aggregation and Spectroscopic Studies

Research on compounds related to benzo[c][1,2,5]thiadiazol derivatives, such as studies on 1,3,4-thiadiazoles, highlights the impact of solvent effects on molecular aggregation. Spectroscopic studies have shown that these effects are associated with changes in fluorescence lifetimes and circular dichroism (CD) spectra, suggesting potential applications in the study of molecular interactions and aggregation processes in organic solvents (Matwijczuk et al., 2016).

Antimicrobial and Antiproliferative Activities

Compounds with a core structure incorporating elements like piperidinyl methanones and thiadiazoles have been evaluated for their antimicrobial and antiproliferative activities. For example, benzo[d]thiazol-2-yl(piperazin-1-yl)methanones have shown potential as anti-mycobacterial agents, offering a new chemotype for combating diseases such as tuberculosis (Pancholia et al., 2016). Additionally, novel heterocycles have been synthesized and characterized, with some demonstrating antiproliferative activity, further underlining the potential of such compounds in drug discovery (Prasad et al., 2018).

Photoinduced Molecular Rearrangements

The photochemistry of oxadiazoles, closely related to the compound of interest, has been explored for the synthesis of thiadiazoles, indicating a potential for photoinduced molecular rearrangements. This research can be instrumental in developing new synthetic methodologies for thiadiazole derivatives, which are of interest due to their diverse biological activities (Vivona et al., 1997).

Molecular Interaction Studies

Investigations into the molecular interactions of antagonist compounds with cannabinoid receptors have employed derivatives including piperidinyl methanones. These studies provide insights into the binding interactions and potential therapeutic applications of such compounds in the modulation of cannabinoid receptor activity (Shim et al., 2002).